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Compound of Interest

Compound Name: Nimbocinone

Cat. No.: B1678884

Nimbocinone: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Nimbocinone, a natural compound isolated from the neem tree (Azadirachta indica), has
garnered attention within the scientific community for its potential therapeutic applications. This
technical guide provides an in-depth look at the fundamental molecular properties of
nimbocinone, offering a foundation for further research and development.

Core Molecular Data

A precise understanding of a compound's molecular characteristics is the cornerstone of drug
discovery and development. The molecular formula and weight of nimbocinone are
fundamental parameters for a range of experimental procedures, from dosage calculations to
spectrometric analysis.

Property Value Source
Molecular Formula C30H4604 MedchemExpress[1]
Molecular Weight 470.68 g/mol MedchemExpress[1]

This data is crucial for researchers conducting quantitative analyses, ensuring accuracy and
reproducibility in experimental setups.

Further Research and Applications
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Nimbocinone is reported to exhibit antidiabetogenic activity, suggesting its potential as a lead
compound in the development of novel anti-diabetic therapies[1]. The exploration of its
mechanism of action, metabolic pathways, and safety profile are critical next steps in
evaluating its therapeutic potential.

Experimental Design and Logical Workflow

The journey from a promising natural compound to a viable therapeutic agent involves a
structured and rigorous experimental workflow. The following diagram illustrates a generalized
pathway for the preclinical evaluation of a compound like nimbocinone.
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Caption: A generalized experimental workflow for natural product drug discovery.

This document serves as a foundational guide to the molecular properties of nimbocinone.
Further in-depth research into its biological activities and mechanisms of action is essential to
fully unlock its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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